Cas no 2680818-61-3 (2-(1-Aminocyclobutyl)acetaldehyde)

• Product Name: 2-(1-Aminocyclobutyl)acetaldehyde
• CAS No: 2680818-61-3
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD32805217
• CID: 5649734
• PubChem ID: 165906276
• Update Time: 2025-07-02

2-(1-Aminocyclobutyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2680818-61-3
• 2-(1-aminocyclobutyl)acetaldehyde
• EN300-28270403
• 2-(1-Aminocyclobutyl)acetaldehyde

• MDL： MFCD32805217
• Inchi： 1S/C6H11NO/c7-6(4-5-8)2-1-3-6/h5H,1-4,7H2
• InChI Key： XHXMNUGXAINTBP-UHFFFAOYSA-N
• SMILES： O=CCC1(CCC1)N

Computed Properties

• Exact Mass: 113.084063974g/mol
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-(1-Aminocyclobutyl)acetaldehyde

Professional Introduction to 2-(1-Aminocyclobutyl)acetaldehyde (CAS No. 2680818-61-3)

2-(1-Aminocyclobutyl)acetaldehyde, a compound with the chemical formula C₇H₁₃NO, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 2680818-61-3, has garnered attention due to its versatile structural features and potential applications in drug development. The presence of both an aldehyde group and an aminocyclobutyl moiety makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the creation of bioactive agents targeting various therapeutic pathways.

The aldehyde functionality in 2-(1-Aminocyclobutyl)acetaldehyde serves as a reactive site for condensation reactions, enabling the formation of Schiff bases, imines, and other heterocyclic compounds. These derivatives are of great interest in medicinal chemistry due to their potential to interact with biological targets such as enzymes and receptors. The cyclobutyl ring, on the other hand, introduces steric and electronic effects that can modulate the reactivity and binding properties of the molecule, making it a promising scaffold for structure-activity relationship (SAR) studies.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents with improved pharmacokinetic profiles and reduced side effects. Compounds like 2-(1-Aminocyclobutyl)acetaldehyde are being explored as key building blocks in the synthesis of next-generation drugs. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The ability to fine-tune the chemical structure through modifications of the cyclobutyl ring and aldehyde group allows for the optimization of binding affinity and selectivity against specific disease-related targets.

The pharmaceutical industry has shown particular interest in derivatives of 2-(1-Aminocyclobutyl)acetaldehyde due to their potential as prodrugs or pharmacophores. Prodrugs are inactive precursors that are metabolically converted into active drugs within the body, offering advantages such as improved solubility and absorption. By leveraging the reactivity of the aldehyde group, researchers can design prodrugs that release active pharmaceutical ingredients (APIs) under physiological conditions, thereby enhancing therapeutic efficacy.

Moreover, the cyclobutyl moiety in 2-(1-Aminocyclobutyl)acetaldehyde contributes to its stability under various conditions, making it a reliable starting material for synthetic routes. This stability is particularly important in industrial-scale production where maintaining product integrity throughout processing is essential. The compound's resistance to degradation allows for efficient synthesis and purification processes, reducing costs and improving yield rates.

Recent advancements in computational chemistry have further enhanced the understanding of how structural features influence biological activity. Molecular modeling techniques have been employed to predict how modifications to the cyclobutyl ring and aldehyde group can affect interactions with biological targets. These predictions have guided experimental efforts, leading to more targeted and efficient drug discovery campaigns. For example, virtual screening using datasets containing 2-(1-Aminocyclobutyl)acetaldehyde derivatives has identified promising candidates for further investigation.

The versatility of 2-(1-Aminocyclobutyl)acetaldehyde extends beyond its role as a synthetic intermediate. It has also been investigated for its potential applications in materials science and agrochemicals. The unique combination of functional groups allows for the creation of polymers with tailored properties or agrochemicals with enhanced efficacy. Such applications highlight the broad utility of this compound across multiple scientific disciplines.

In conclusion, 2-(1-Aminocyclobutyl)acetaldehyde (CAS No. 2680818-61-3) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its structural features enable diverse synthetic pathways, making it a valuable tool for drug development. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific innovation.